Cas no 860344-66-7 (Benzoic acid, 4-[2-(cyclopropylamino)-4-thiazolyl]-)

• Product Name: Benzoic acid, 4-[2-(cyclopropylamino)-4-thiazolyl]-
• CAS No: 860344-66-7
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 662707
• PubChem ID: 59807336
• Update Time: 2025-04-19

Benzoic acid, 4-[2-(cyclopropylamino)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(cyclopropylamino)-4-thiazolyl]-
• 4-[2-(cyclopropylamino)-1,3-thiazol-4-yl]benzoic acid
• 4-(2-Cyclopropylamino-thiazol-4-yl)benzoic acid
• SCHEMBL1474528
• 860344-66-7
• OZGWAUMFNXAOJA-UHFFFAOYSA-N
• 4-(2-Cyclopropylamino-thiazol-4-yl)-benzoic acid
• DTXSID20733040

• Inchi： 1S/C13H12N2O2S/c16-12(17)9-3-1-8(2-4-9)11-7-18-13(15-11)14-10-5-6-10/h1-4,7,10H,5-6H2,(H,14,15)(H,16,17)
• InChI Key： OZGWAUMFNXAOJA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C(=O)O)=CC=2)N=C1NC1CC1

Computed Properties

• Exact Mass: 260.06194880g/mol
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.5Ų